Cas no 2408935-91-9 (tert-butyl N-[(2R)-2-(3-bromo-4-fluorophenyl)-2-hydroxyethyl]carbamate)

• Product Name: tert-butyl N-[(2R)-2-(3-bromo-4-fluorophenyl)-2-hydroxyethyl]carbamate
• CAS No: 2408935-91-9
• MF: C₁₃H₁₇BrFNO₃
• MW: 334.181386709213
• CID: 6265085
• PubChem ID: 165699127
• Update Time: 2025-06-08

tert-butyl N-[(2R)-2-(3-bromo-4-fluorophenyl)-2-hydroxyethyl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2408935-91-9
• EN300-7548584
• tert-butyl N-[(2R)-2-(3-bromo-4-fluorophenyl)-2-hydroxyethyl]carbamate

• Inchi： 1S/C13H17BrFNO3/c1-13(2,3)19-12(18)16-7-11(17)8-4-5-10(15)9(14)6-8/h4-6,11,17H,7H2,1-3H3,(H,16,18)/t11-/m0/s1
• InChI Key： NXSUBQYMEARHOA-NSHDSACASA-N
• SMILES： BrC1=C(C=CC(=C1)[C@H](CNC(=O)OC(C)(C)C)O)F

Computed Properties

• Exact Mass: 333.03758g/mol
• Monoisotopic Mass: 333.03758g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-[(2R)-2-(3-bromo-4-fluorophenyl)-2-hydroxyethyl]carbamate

Comprehensive Overview of tert-butyl N-[(2R)-2-(3-bromo-4-fluorophenyl)-2-hydroxyethyl]carbamate (CAS No. 2408935-91-9)

The compound tert-butyl N-[(2R)-2-(3-bromo-4-fluorophenyl)-2-hydroxyethyl]carbamate (CAS No. 2408935-91-9) is a specialized chiral intermediate widely utilized in pharmaceutical research and organic synthesis. Its unique structure, featuring a tert-butyl carbamate group and a 3-bromo-4-fluorophenyl moiety, makes it a valuable building block for the development of bioactive molecules and drug candidates. This article delves into its chemical properties, applications, and relevance in contemporary scientific discussions.

One of the key features of tert-butyl N-[(2R)-2-(3-bromo-4-fluorophenyl)-2-hydroxyethyl]carbamate is its stereochemistry, specifically the (2R)-configuration, which is critical for its role in asymmetric synthesis. Researchers often seek chiral intermediates like this to ensure the enantioselectivity of final products, particularly in the development of central nervous system (CNS) drugs and enzyme inhibitors. The presence of both bromo and fluoro substituents on the phenyl ring further enhances its reactivity, enabling selective cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings.

In recent years, the demand for fluorinated compounds has surged due to their metabolic stability and enhanced binding affinity in drug design. This aligns with the growing interest in fluorine chemistry, a trending topic in medicinal chemistry forums and academic research. The 4-fluorophenyl group in this compound contributes to its lipophilicity, a property often leveraged to improve blood-brain barrier (BBB) penetration—a hot topic in neuropharmacology.

From a synthetic perspective, tert-butyl N-[(2R)-2-(3-bromo-4-fluorophenyl)-2-hydroxyethyl]carbamate serves as a precursor for peptide mimetics and small-molecule therapeutics. Its hydroxyethyl side chain can be further functionalized to introduce heterocycles or amino acid derivatives, making it a versatile tool for combinatorial chemistry. Laboratories focusing on high-throughput screening (HTS) frequently employ such intermediates to accelerate drug discovery pipelines.

The compound’s CAS No. 2408935-91-9 is frequently searched in chemical databases like SciFinder and Reaxys, reflecting its importance in industrial and academic settings. Queries often include terms like "synthesis of tert-butyl carbamate derivatives" or "applications of bromo-fluorophenyl compounds," indicating its interdisciplinary relevance. Additionally, its stability under ambient conditions and compatibility with green chemistry principles (e.g., solvent-free reactions) align with the increasing focus on sustainable synthesis.

In summary, tert-butyl N-[(2R)-2-(3-bromo-4-fluorophenyl)-2-hydroxyethyl]carbamate (CAS No. 2408935-91-9) exemplifies the intersection of chiral synthesis, fluorine chemistry, and drug development. Its structural attributes and adaptability position it as a cornerstone in modern organic chemistry, addressing both fundamental research questions and applied pharmaceutical challenges.